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Compound of Interest

Compound Name: Tetrahydroxyquinone

Cat. No.: B1258521

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides immediate, essential safety and
logistical information for the handling of Tetrahydroxyquinone, including personal protective
equipment (PPE) guidelines, operational procedures, and disposal plans.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Tetrahydroxyquinone is provided in
the table below. Understanding these properties is a critical first step in safe handling.
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Property Value

CAS Number 319-89-1

Molecular Formula CeHaOs

Molecular Weight 172.09 g/mol [1]

Melting Point 300°C[2][3]

Boiling Point 370.6°C at 760 mmHg|[3]

Appearance Solid[3]

Stability Stable under normal temperatures and
pressures.[2]

Incompatibilities Strong oxidizing agents, strong bases.[2]

B Carbon monoxide, irritating and toxic fumes and
Hazardous Decomposition Products o
gases, carbon dioxide.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Tetrahydroxyquinone is classified as harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[1][3][4] Therefore, strict adherence to
PPE guidelines is mandatory.

Engineering Controls:
e Use only in a well-ventilated area, preferably in a chemical fume hood.[2][3][4]
o Ensure a safety shower and eyewash station are readily accessible.[3]

Personal Protective Equipment:
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PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3]

Respiratory Protection

If ventilation is inadequate, follow OSHA
respirator regulations found in 29 CFR 1910.134
or European Standard EN 149.[2]

Operational Procedures for Safe Handling

Adherence to the following procedural steps is crucial for minimizing exposure and ensuring a

safe laboratory environment.

General Handling:

Avoid generating dust.[2][5]

Storage:

Wash hands thoroughly after handling.[2][3][4]

Avoid contact with eyes, skin, and clothing.[2]

Do not eat, drink, or smoke when using this product.[3]

Keep the container tightly closed when not in use.[2]

» Store in a cool, dry, well-ventilated area away from incompatible substances.[2]

» Store in a tightly closed container.[2]

« Store locked up.[3][4]
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Emergency Procedures

First Aid Measures:

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

In case of eye contact upper and lower eyelids. Remove contact
lenses if present and easy to do so. Continue
rinsing. Get medical aid.[2][3][5]

Flush skin with plenty of soap and water.
) Remove contaminated clothing and wash it
In case of skin contact ] S
before reuse. Get medical aid if irritation

develops or persists.[2][3]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

If inhaled
breathing is difficult, give oxygen. Get medical
aid.[3][5]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
If swallowed 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get
medical aid.[2][5]

Spill and Disposal Plan:

A systematic approach to spill cleanup and waste disposal is essential. The following workflow
outlines the necessary steps.
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Spill Detected

Spill of Tetrahydroxyquinone Detected

Immedia%e Actions

Evacuate Immediate Area

l

Alert Supervisor and Safety Officer

:

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Cleanup Procedure

Ensure Adequate Ventilation

Contain the Spill

Carefully Sweep or Vacuum Up Solid Material

Place into a Suitable, Labeled Disposal Container

Clean Spill Area with Soap and Water

Disgosal

Dispose of Container and Contaminated Materials
in Accordance with Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for Tetrahydroxyquinone Spill Response.
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Spill Cleanup Protocol:

Ensure proper personal protective equipment is worn as indicated in the PPE section.[2][5]

Provide ventilation.[2][5]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[2]

[5]

Avoid generating dusty conditions.[2][5]

Clean up spills immediately.[2][5]
Disposal:

o Dispose of waste in a manner consistent with federal, state, and local regulations.[2] All
chemical waste should be disposed of in accordance with local regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tetrahydroxyquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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